![molecular formula C16H10N4O4 B250544 Dimethyl cinnolino[5,4,3-cde]cinnoline-2,7-dicarboxylate](/img/structure/B250544.png)
Dimethyl cinnolino[5,4,3-cde]cinnoline-2,7-dicarboxylate
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Overview
Description
Dimethyl cinnolino[5,4,3-cde]cinnoline-2,7-dicarboxylate (DCDC) is a synthetic compound that has been studied for its potential applications in scientific research. DCDC is a heterocyclic compound that contains two fused rings, which makes it a unique molecule with interesting properties.
Mechanism of Action
The mechanism of action of Dimethyl cinnolino[5,4,3-cde]cinnoline-2,7-dicarboxylate is not fully understood. However, it has been suggested that this compound may inhibit the activity of enzymes involved in inflammation and tumor growth. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-tumor effects by inducing apoptosis in cancer cells. This compound has also been shown to have anti-microbial effects against a variety of bacterial strains.
Advantages and Limitations for Lab Experiments
One advantage of using Dimethyl cinnolino[5,4,3-cde]cinnoline-2,7-dicarboxylate in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on Dimethyl cinnolino[5,4,3-cde]cinnoline-2,7-dicarboxylate. One direction is to further investigate its anti-inflammatory, anti-tumor, and anti-microbial properties. Another direction is to study its potential as a fluorescent probe for detecting DNA damage. Additionally, more research is needed to understand the mechanism of action of this compound and how it interacts with enzymes and other molecules in the body.
Synthesis Methods
The synthesis of Dimethyl cinnolino[5,4,3-cde]cinnoline-2,7-dicarboxylate involves a multistep reaction that starts with the condensation of anthranilic acid with acetic anhydride to form 2-acetylamino benzoic acid. The next step involves the reaction of 2-acetylamino benzoic acid with 2-nitrobenzaldehyde in the presence of sodium acetate to form 2-(2-nitrobenzylideneamino) benzoic acid. This compound is then reduced using sodium borohydride to form 2-(2-aminobenzylideneamino) benzoic acid, which is then cyclized with ethyl oxalate to form this compound.
Scientific Research Applications
Dimethyl cinnolino[5,4,3-cde]cinnoline-2,7-dicarboxylate has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been studied for its potential use as a fluorescent probe for detecting DNA damage.
Properties
Molecular Formula |
C16H10N4O4 |
---|---|
Molecular Weight |
322.27 g/mol |
IUPAC Name |
dimethyl 2,3,9,10-tetrazatetracyclo[6.6.2.04,16.011,15]hexadeca-1(14),2,4,6,8(16),9,11(15),12-octaene-6,13-dicarboxylate |
InChI |
InChI=1S/C16H10N4O4/c1-23-15(21)7-3-9-13-10(4-7)18-20-12-6-8(16(22)24-2)5-11(14(12)13)19-17-9/h3-6H,1-2H3 |
InChI Key |
TZEOPWXVQNXIPP-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC2=NN=C3C=C(C=C4C3=C2C(=C1)N=N4)C(=O)OC |
Canonical SMILES |
COC(=O)C1=CC2=C3C(=C1)N=NC4=CC(=CC(=C43)N=N2)C(=O)OC |
Origin of Product |
United States |
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